Cas no 1536452-62-6 (1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine)

• Product Name: 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine
• CAS No: 1536452-62-6
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5797508
• PubChem ID: 82597212
• Update Time: 2025-06-30

1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine
• EN300-1077179
• 1536452-62-6
• [1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C8H14N4/c1-6-10-7(12(2)11-6)8(5-9)3-4-8/h3-5,9H2,1-2H3
• InChI Key： YCTIWLZJHMIZHH-UHFFFAOYSA-N
• SMILES： N1(C)C(C2(CN)CC2)=NC(C)=N1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine

Research Brief on 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine (CAS: 1536452-62-6): Recent Advances and Applications

The compound 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine (CAS: 1536452-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and cyclopropylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involving this compound is its role as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The structural flexibility of 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine allows for the design of highly selective and potent kinase inhibitors. Recent publications have highlighted its incorporation into lead compounds that exhibit nanomolar affinity for specific kinase targets, with improved pharmacokinetic properties compared to earlier generations of inhibitors.

In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. The triazole ring, a common pharmacophore in antifungal and antibacterial agents, contributes to its ability to disrupt microbial cell wall synthesis or interfere with essential enzymatic processes. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. These findings suggest its potential as a scaffold for developing new antimicrobial agents to address the growing challenge of antibiotic resistance.

The synthesis and optimization of 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine have been the focus of several recent studies. Researchers have developed efficient synthetic routes that enable the production of this compound with high yield and purity, facilitating its use in further drug discovery efforts. Structural modifications, such as the introduction of different substituents on the triazole ring or the cyclopropylamine group, have been explored to enhance its biological activity and selectivity. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions that underlie its therapeutic effects.

Despite the promising results, challenges remain in the development of this compound for clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the ongoing research efforts underscore the potential of 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine as a versatile and valuable tool in medicinal chemistry. Its unique structural features and broad biological activities make it a compelling candidate for the development of next-generation therapeutics in oncology, infectious diseases, and beyond.

In conclusion, the recent advancements in the study of 1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopropylmethanamine (CAS: 1536452-62-6) highlight its significant potential in drug discovery and development. Continued research into its synthesis, mechanism of action, and therapeutic applications will be crucial for translating these findings into clinically viable treatments. This compound represents a promising avenue for addressing unmet medical needs and advancing the field of chemical biology.